5-({[(Cyclopropylcarbonyl)oxy]imino}methyl)-6-phenylimidazo[2,1-b][1,3]thiazole

• IUPAC Name: [(E)-(6-phenylimidazo[2,1-b][1,3]thiazol-5-yl)methylideneamino] cyclopropanecarboxylate
• InChI: InChI=1S/C16H13N3O2S/c20-15(12-6-7-12)21-17-10-13-14(11-4-2-1-3-5-11)18-16-19(13)8-9-22-16/h1-5,8-10,12H,6-7H2/b17-10+
• InChI Key: MNNQMCGOEWWLKL-LICLKQGHSA-N
• Canonical SMILES: C1CC1C(=O)ON=CC2=C(N=C3N2C=CS3)C4=CC=CC=C4
• Isomeric SMILES: C1CC1C(=O)O/N=C/C2=C(N=C3N2C=CS3)C4=CC=CC=C4
• Molecular Formula: C16H13N3O2S
• Molecular Weight: 311.4 g/mol

Description

The compound “5-({[(Cyclopropylcarbonyl)oxy]imino}methyl)-6-phenylimidazo[2,1-b][1,3]thiazole” is a chemical compound with the molecular formula C16H13N3O2S. It belongs to the class of thiazoles, which are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Scientific Research Applications

Antithyroid Activity

Research on compounds like 1-methyl-2-mercaptoimidazole, also known as tapazole, has shown efficacy in treating hyperthyroidism, indicating that related imidazole compounds might have potential therapeutic applications in thyroid disorders (Reveno & Rosenbaum, 1950).

Antiviral Effects

The study of enviroxime against rhinovirus infection demonstrates that certain compounds can significantly reduce symptoms of viral infections, suggesting potential antiviral applications for structurally or functionally related chemicals (Phillpotts et al., 1981).

Pharmacokinetics and Metabolism

Dabigatran, a direct thrombin inhibitor, has been studied for its pharmacokinetics and metabolism in humans. Such research illustrates the importance of understanding how similar compounds are metabolized and distributed in the body, potentially guiding the development of new drugs with optimized absorption and efficacy profiles (Blech et al., 2008).

Neuroprotective and Antiparkinson Effects

Memantine's displacement of [3H]MK-801 at therapeutic concentrations in postmortem human frontal cortex highlights the potential for NMDA antagonist activity in treating neurodegenerative diseases like Parkinson's. This suggests that compounds with similar mechanisms could be explored for neuroprotective effects (Kornhuber et al., 1989).

Anthelmintic Efficacy

Studies on thiabendazole and its effectiveness against helminth infections indicate that compounds with similar properties might be useful in developing new treatments for parasitic diseases (Stone et al., 1964).

Future Directions

Thiazoles have been the focus of much research due to their diverse biological activities, and new compounds related to this scaffold continue to be explored. Future research may focus on the synthesis, characterization, and biological evaluation of this specific compound.